Cas no 122733-40-8 (3-(5-Methyl-1,3,4oxadiazol-2-yl)-phenylamine)

3-(5-Methyl-1,3,4-oxadiazol-2-yl)-phenylamine is a heterocyclic aromatic compound featuring a phenylamine group linked to a 5-methyl-1,3,4-oxadiazole ring. This structure combines the reactivity of an aromatic amine with the stability and electronic properties of the oxadiazole moiety, making it a valuable intermediate in medicinal chemistry and material science. The oxadiazole ring enhances metabolic stability and influences the compound's electronic characteristics, which can be leveraged in the design of pharmaceuticals, agrochemicals, or optoelectronic materials. Its amine group provides a versatile site for further functionalization, enabling the synthesis of derivatives with tailored properties. The compound exhibits potential applications in drug discovery, particularly as a scaffold for bioactive molecules targeting enzymes or receptors.

3-(5-Methyl-1,3,4oxadiazol-2-yl)-phenylamine structure

122733-40-8 structure

Product Name:3-(5-Methyl-1,3,4oxadiazol-2-yl)-phenylamine

CAS No:122733-40-8

MF:C₉H₉N₃O

MW:175.187261343002

MDL:MFCD11052289

CID:1031704

PubChem ID:14407628

Update Time:2025-07-02

3-(5-Methyl-1,3,4oxadiazol-2-yl)-phenylamine Chemical and Physical Properties

Names and Identifiers

- 3-(5-Methyl-1,3,4-oxadiazol-2-yl)aniline
- 3-(5-METHYL-[1,3,4]OXADIAZOL-2-YL)-PHENYLAMINE
- 3-(5-methyl-1,3,4-oxadiazol-2-yl)benzenamine
- BenzenaMine, 3-(5-Methyl-1,3,4-oxadiazol-2-yl)-
- 3-(5-methyl-[1,3,4]oxadiazol-2-yl)phenylamine
- AGN-PC-001C4Y
- Ambcb9196839
- CTK7D8867
- SureCN3910760
- AS-5634
- Z440640454
- AZLVMRYJNAZIBG-UHFFFAOYSA-N
- SCHEMBL3910760
- DB-330782
- DTXSID60559943
- STL412399
- AM807239
- G29535
- EN300-86005
- AKOS000111545
- MFCD11052289
- 122733-40-8
- 3-(5-methyl-1,3,4-oxadiazol-2-yl) benzenamine
- XEA73340
- BBL035028
- 3-(5-methyl-[1,3,4]oxadiazol-2-yl)aniline
- CS-0205539
- 3-(5-Methyl-1,3,4oxadiazol-2-yl)-phenylamine
- MDL： MFCD11052289
- Inchi： 1S/C9H9N3O/c1-6-11-12-9(13-6)7-3-2-4-8(10)5-7/h2-5H,10H2,1H3
- InChI Key： AZLVMRYJNAZIBG-UHFFFAOYSA-N
- SMILES： O1C(C)=NN=C1C1C=CC=C(C=1)N

Computed Properties

Exact Mass: 175.074561919g/mol
Monoisotopic Mass: 175.074561919g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 176
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 64.9Å²

3-(5-Methyl-1,3,4oxadiazol-2-yl)-phenylamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A449039305-1g	3-(5-Methyl-1,3,4-oxadiazol-2-yl)aniline	122733-40-8	95%	1g	$373.36	2023-09-03
TRC	M332763-50mg	3-(5-Methyl-[1,3,4]oxadiazol-2-yl)-phenylamine	122733-40-8		50mg	$ 50.00	2022-06-02
TRC	M332763-100mg	3-(5-Methyl-[1,3,4]oxadiazol-2-yl)-phenylamine	122733-40-8		100mg	$ 70.00	2022-06-02
TRC	M332763-500mg	3-(5-Methyl-[1,3,4]oxadiazol-2-yl)-phenylamine	122733-40-8		500mg	$ 275.00	2022-06-02
Apollo Scientific	OR346268-1g	3-(5-Methyl-[1,3,4]oxadiazol-2-yl)-phenylamine	122733-40-8		1g	£167.00	2025-02-20
Apollo Scientific	OR346268-5g	3-(5-Methyl-[1,3,4]oxadiazol-2-yl)-phenylamine	122733-40-8		5g	£544.00	2023-09-02
abcr	AB303232-1 g	3-(5-Methyl-[1,3,4]oxadiazol-2-yl)-phenylamine; 95%	122733-40-8		1g	€252.10	2023-04-26
abcr	AB303232-5 g	3-(5-Methyl-[1,3,4]oxadiazol-2-yl)-phenylamine; 95%	122733-40-8		5g	€811.00	2023-04-26
Chemenu	CM129977-1g	3-(5-methyl-1,3,4-oxadiazol-2-yl)aniline	122733-40-8	95%	1g	$117	2023-03-06
Chemenu	CM129977-5g	3-(5-methyl-1,3,4-oxadiazol-2-yl)aniline	122733-40-8	95%	5g	$462	2023-03-06